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Compound Name:

acid
CAS No.: 1257793-03-5
Cat. No.: B577586

Get Quote

Executive Summary

(3,5-Difluoro-4-iodophenyl)boronic acid is a high-value bifunctional organoboron building
block used extensively in medicinal chemistry and materials science. Its structural uniqueness
lies in the orthogonal reactivity of its two functional handles: a nucleophilic boronic acid moiety
and an electrophilic aryl iodide, positioned on an electron-deficient fluorinated scaffold.

This guide provides a comprehensive technical analysis of this molecule, focusing on its
physicochemical properties, chemoselective synthetic applications (specifically Suzuki-Miyaura
cross-coupling), and handling protocols to minimize protodeboronation—a common failure
mode for fluorinated boronic acids.

Part 1: Physicochemical Profile

The precise molecular weight and physical constants are critical for stoichiometric calculations
in parallel synthesis libraries, particularly when utilizing automated dispensing systems.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b577586#bc-rfq
https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Core Data Table

Property Value Notes

(3,5-Difluoro-4-

IUPAC Name } ) ]
iodophenyl)boronic acid
CAS Number 1257793-03-5 Verified Identifier
_ Monoisotopic Mass: 283.91
Molecular Weight 283.81 g/mol
g/mol
Molecular Formula CeH4BF2102
Appearance White to off-white powder Hygroscopic
- Poor solubility in non-polar
Solubility DMSO, Methanol, THF
solvents (Hexane)
2-8°C, Inert Atmosphere - )
Storage Sensitive to protodeboronation

(Ar/N2)

Structural Analysis & Electronic Effects

The 3,5-difluoro substitution pattern exerts a strong electron-withdrawing inductive effect (-1) on
the aromatic ring. This has two major consequences for reactivity:

» Acidity of the Boron Center: The Lewis acidity of the boron is increased compared to non-
fluorinated analogues, accelerating transmetallation in Suzuki couplings but also increasing
susceptibility to hydrolytic cleavage.

 Lability of the C-1 Bond: The electron-deficient ring facilitates oxidative addition of Pd(0) into
the C-1 bond, making this molecule a highly reactive electrophile as well as a nucleophile.

Part 2: Synthetic Utility & Chemoselectivity[2]

The primary challenge when using (3,5-Difluoro-4-iodophenyl)boronic acid is
chemoselectivity. Because it contains both a nucleophile (boronic acid) and an electrophile
(iodide), it poses a risk of uncontrolled oligomerization (homocoupling) if reaction conditions are
not strictly controlled.
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The Chemoselectivity Paradox

In a standard Palladium-catalyzed environment, this molecule can react with itself (head-to-tail

coupling). To utilize it effectively, researchers must exploit the specific activation energies of the

two functional groups.

e Scenario A: Using as a Nucleophile (Suzuki Coupling)

o Target: Reacting the -B(OH)z with an external Aryl Bromide/Chloride.

o Risk: The Pd catalyst may insert into the C-1 bond of the reagent itself.

o Solution: Use highly active catalysts (e.g., Pd-132, Pd(dppf)Cl2) at lower temperatures to

favor the reaction with the more reactive external electrophile, or protect the boron as a
MIDA boronate if the C-I bond is the target.

e Scenario B: Using as an Electrophile

o Target: Reacting the C-I bond with an external Boronic Acid.

o Risk: The -B(OH)z group interferes or transmetallates prematurely.

o Solution: This is rarely done with the free acid. The boronic acid is usually protected (e.qg.,

as a pinacol ester) before engaging the iodide in Sonogashira or Suzuki couplings.
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Figure 1: Chemoselectivity map illustrating the competition between the desired cross-coupling
(Path A) and the undesired homocoupling (Path B).

Part 3: Experimental Protocols
Protocol: Chemoselective Suzuki Coupling

Objective: Couple (3,5-Difluoro-4-iodophenyl)boronic acid (Nucleophile) with 4-
Bromoanisole (Electrophile) while retaining the lodine handle for future functionalization.

Reagents:

(3,5-Difluoro-4-iodophenyl)boronic acid (1.1 equiv)

4-Bromoanisole (1.0 equiv)

Pd(dppf)Cl2:CH2Cl2 (3 mol%)

K2COs (2.0 equiv, 2M aqueous solution)

Solvent: 1,4-Dioxane (degassed)
Methodology:
 Inert Setup: Flame-dry a 25 mL Schlenk flask and cycle with Argon (3x).

e Charge Solids: Add 4-Bromoanisole (187 mg, 1.0 mmol), (3,5-Difluoro-4-
iodophenyl)boronic acid (312 mg, 1.1 mmol), and Pd(dppf)Clz (24 mg, 0.03 mmol).

e Solvent Addition: Add degassed 1,4-Dioxane (5 mL) via syringe.

o Base Addition: Add degassed 2M K2COs (1.0 mL) dropwise. Note: Fluorinated boronic acids
are sensitive to base-catalyzed protodeboronation; do not use stronger bases like NaOH
unless necessary.

e Reaction: Heat to 60°C for 4 hours. Critical: Do not exceed 80°C to prevent oxidative
addition into the C-I bond of the boronic acid.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body-img#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/product/b577586/docs?utm_src=pdf-body#technical-guide-3-5-difluoro-4-iodophenyl-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Monitoring: Check TLC (Hexane/EtOAc 4:1). Look for the disappearance of the bromide.
o Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSOa.

 Purification: Flash chromatography on silica gel.

Self-Validating Checkpoint:

o LC-MS Verification: Before workup, take an aliquot. The mass spectrum should show the
product mass (M+H) consistent with the biaryl containing one iodine atom. If you see a dimer
mass (loss of 1), the temperature was too high or the catalyst too active toward the C-I bond.

Protocol: Handling & Storage

Fluorinated phenylboronic acids are prone to protodeboronation (replacement of -B(OH)2z with -
H).

o Storage: Store at 4°C in a sealed container under Argon.

o Usage: Allow the bottle to warm to room temperature before opening to prevent
condensation, which accelerates hydrolysis.

o Solvent Choice: Avoid alcohols if possible during storage; use anhydrous ethereal solvents
(THF, Dioxane) for reactions.

Part 4: Drug Discovery Applications
This building block is a "privileged scaffold" in drug discovery for two reasons:

o Metabolic Stability: The fluorine atoms at the 3,5-positions block metabolic oxidation (P450
metabolism) at the most accessible sites on the ring.

» Bioisosterism: The 3,5-difluorophenyl motif mimics the electronic properties of a carbonyl
group or a pyridine ring but with significantly higher lipophilicity, aiding in membrane
permeability.

Scaffold Hopping Workflow
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Figure 2: Strategic workflow for utilizing the reagent in lead optimization.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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